Cas no 51424-66-9 (Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI))

• Product Name: Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI)
• CAS No: 51424-66-9
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 382603
• PubChem ID: 6452435
• Update Time: 2025-04-19

Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI)
• (3S,8S,9S,10R,13S,14S)-3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylic acid
• (3beta)-3-(acetyloxy)androst-5-ene-17-carboxylic acid
• (3beta)-3-Acetoxyandrost-5-ene-17-carboxylic acid
• J-501176
• (3B)-3-(acetyloxy)-androst-5-en-17-carboxylic acid
• EINECS 257-197-3
• 3-(Acetyloxy)androst-5-ene-17-carboxylic acid
• DTXSID80965744
• NS00056607
• 51424-66-9

• Inchi： 1S/C22H32O4/c1-13(23)26-15-8-10-21(2)14(12-15)4-5-16-17-6-7-19(20(24)25)22(17,3)11-9-18(16)21/h4,15-19H,5-12H2,1-3H3,(H,24,25)/t15-,16-,17-,18-,19?,21-,22-/m0/s1
• InChI Key： WVHKCBDRQIXZLC-CMGWBOTJSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)C(C(=O)O)CC[C@H]21

Computed Properties

• Exact Mass: 360.23000
• Monoisotopic Mass: 360.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.16
• Melting Point: 237-241 °C
• Boiling Point: 483.8 °C at 760 mmHg
• Flash Point: 162.7 °C
• Refractive Index: 1.552
• PSA: 63.60000
• LogP: 4.58170

Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI) Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25